Cas no 306935-39-7 (1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 306935-39-7
• MF: C₁₁H₇F₃O₄
• MW: 260.166094064713
• MDL: MFCD01570563
• CID: 300102
• PubChem ID: 2775368
• Update Time: 2025-06-30

1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(1,3-benzodioxol-5-yl)-4,4,4-trifluoro-
• 1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione
• 4,4,4-trifluoro-1-(benzo[1,3]dioxol-5-yl)-1,3-butanedione
• HMS556M11
• AKOS000210648
• AMY23846
• 1-(1,3-benzodioxol-5-yl)-4,4,4-tri-fluorobutane-1,3-dione
• 1-(benzo[d][1,3]dioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione
• SCHEMBL15461805
• 1-(1,3-Benzodioxol-5-yl)-2-trifluoroacetylethanone
• 1,3-Butanedione, 1-(1,3-benzodioxol-5-yl)-4,4,4-trifluoro-
• MFCD01570563
• AB90099
• FT-0716188
• Maybridge1_005379
• CHEMBL529734
• 3-[3,4-(Methylenedioxy)benzoyl]-1,1,1-trifluoroacetone
• 306935-39-7
• FDLJUCOQPAGQNY-UHFFFAOYSA-N
• A820513
• DTXSID00379541
• 1-(2H-1,3-benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione
• TCMDC-125824
• 1-(1,3-benzodioxol-5-yl)-4,4,4-trifluoro-butane-1,3-dione
• CS-0314134
• PS-6444
• J-502834
• I10011
• 1,3-Benzodioxol-5-yl-4,4,4-trifluorobutane-1,3-dione
• DB-068329

• MDL： MFCD01570563
• Inchi： 1S/C11H7F3O4/c12-11(13,14)10(16)4-7(15)6-1-2-8-9(3-6)18-5-17-8/h1-3H,4-5H2
• InChI Key： FDLJUCOQPAGQNY-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC2=C(C=1)OCO2)=O)=O)(F)F

Computed Properties

• Exact Mass: 260.03000
• Monoisotopic Mass: 260.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 104-108
• PSA: 52.60000
• LogP: 2.11950

1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones

Additional information on 1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione

Introduction to 1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No: 306935-39-7)

1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione, also known by its CAS number 306935-39-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodioxole ring with a trifluorobutanedione moiety. The combination of these functional groups imparts distinctive chemical properties that make it valuable in research and industrial settings.

The synthesis of 1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione involves a series of precise chemical reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and cost-effective. These improvements are particularly significant in the context of increasing demand for this compound in various applications.

In terms of chemical properties, 1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione exhibits remarkable stability under a wide range of conditions. Its trifluorinated structure contributes to its high thermal stability and resistance to chemical degradation. These properties make it an ideal candidate for use in high-performance materials and advanced chemical systems.

The compound's structure also plays a crucial role in its electronic properties. The benzodioxole ring introduces aromaticity and conjugation effects that influence the compound's reactivity and electronic behavior. This makes it particularly useful in applications where specific electronic characteristics are required.

Recent studies have highlighted the potential of 1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione in the field of drug discovery. Researchers have explored its ability to act as a scaffold for developing new pharmaceutical agents with enhanced bioavailability and efficacy. The compound's unique structure allows for the incorporation of various functional groups that can target specific biological pathways.

In addition to its pharmaceutical applications, CAS No: 306935-39-7 has found significant use in materials science. Its ability to form stable complexes with metal ions has led to its application in the development of advanced catalysts and coordination polymers. These materials have potential applications in catalytic processes and energy storage systems.

The latest research on this compound has also focused on its environmental impact and sustainability aspects. Scientists are investigating methods to reduce waste generation during its synthesis and improve its biodegradability. These efforts align with global initiatives aimed at promoting green chemistry practices.

In conclusion, 1-(1,3-Benzodioxol-5-yl)-4,4,4-trifluorobutane-1,3-dione, or CAS No: 306935–trifluoro, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to make it an area of active research interest as scientists explore new ways to harness its potential for innovative solutions.